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Compound of Interest

Compound Name: (4,5-Dimethylpyridin-2-yl)methanol

Cat. No.: B038764 Get Quote

A Technical Guide to (4-Methoxy-3,5-
dimethylpyridin-2-yl)methanol
Introduction

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a substituted pyridine derivative of significant

interest in the pharmaceutical industry.[1] Its primary role is as a crucial chemical intermediate

in the synthesis of several proton pump inhibitors (PPIs), a class of drugs that reduce stomach

acid production. Most notably, it serves as a key building block in the manufacturing of

omeprazole and its enantiomer, esomeprazole, which are widely used to treat conditions such

as gastritis, peptic ulcers, and gastroesophageal reflux disease (GERD).[2][3] This guide

provides a comprehensive overview of its chemical structure, physicochemical properties,

synthetic pathways, and analytical methods for researchers and professionals in drug

development.

Chemical Structure and Identification
The molecule consists of a pyridine ring substituted with a methoxy group at the 4-position, two

methyl groups at the 3- and 5-positions, and a hydroxymethyl group at the 2-position.
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Identifier Value

IUPAC Name (4-methoxy-3,5-dimethyl-2-pyridinyl)methanol[4]

Synonyms

3,5-Dimethyl-4-methoxy-2-pyridinemethanol, 2-

Hydroxymethyl-4-methoxy-3,5-

dimethylpyridine[1][4][5]

CAS Number 86604-78-6[1][4][6][7]

Molecular Formula C₉H₁₃NO₂[1][4][6]

Molecular Weight 167.21 g/mol [1]

SMILES CC1=CN=C(C(=C1OC)C)CO[4][8]

InChI
1S/C9H13NO2/c1-6-4-10-8(5-11)7(2)9(6)12-

3/h4,11H,5H2,1-3H3[1][4][8]

InChIKey PSEPRWKZZJWRCB-UHFFFAOYSA-N[1][4]

Physicochemical Properties
The physical and chemical properties of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol are well-

documented, providing essential data for its handling, purification, and use in synthesis.
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Property Value

Appearance White to light brown powder or crystal.[1][5]

Melting Point 56.5-60.5 °C[1][6]

Boiling Point
115-135 °C (at 0.01 Torr)[1], 289.1 °C (at 760

mmHg)[6]

Density 1.092 ± 0.06 g/cm³ (Predicted)[1][6]

Solubility Slightly soluble in Chloroform.[1][6]

pKa 13.27 ± 0.10 (Predicted)[1][6]

LogP 1.19930[6]

Flash Point 128.7 °C[6]

Refractive Index 1.528[6]

Vapor Pressure 0.00104 mmHg at 25°C[6]

Role in Pharmaceutical Synthesis
The principal application of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is its function as a

precursor in the multi-step synthesis of omeprazole. The hydroxymethyl group is typically

converted to a more reactive chloromethyl group, which then facilitates coupling with a

mercaptobenzimidazole moiety to form the core structure of the final drug.

Caption: Synthetic workflow from (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol to Omeprazole.

Experimental Protocols
Detailed methodologies for the synthesis and analysis of (4-Methoxy-3,5-dimethylpyridin-2-

yl)methanol are critical for reproducible research and development.

4.1. Synthesis from 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine Hydrochloride[1] This

protocol outlines the conversion of the chlorinated precursor to the target alcohol.
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Reaction Setup: In a suitable reaction vessel, combine 80 g of 2-chloromethyl-4-methoxy-

3,5-dimethylpyridine hydrochloride, 300 mL of methanol, and 150 mL of water.

Addition of Reagents: Add 5.4 g of potassium iodide and 40.4 g of sodium hydroxide to the

mixture.

Reaction Conditions: Stir the mixture and heat to reflux. Maintain the reaction for 4 hours.

Work-up: After the reaction is complete, remove the methanol using a rotary evaporator.

Extraction: Add 300 mL of drinking water to the residue. Perform liquid-liquid extraction three

times using 150 mL of dichloromethane for each extraction.

Isolation: Combine the organic phases and remove the solvent to isolate the product.

4.2. Alternative Synthesis via Diazotization[9] An alternative patented method involves the

following sequence:

Catalytic hydrogenation of 3,5-dimethyl-4-methoxypyridine-2-carbonitrile to yield the

intermediate 3,5-dimethyl-4-methoxypyridine-2-methanamine.

Reaction of the resulting methanamine intermediate with sodium nitrite in an aqueous acidic

solution to produce (4-methoxy-3,5-dimethylpyridin-2-yl)methanol.

4.3. Analytical Method: High-Performance Liquid Chromatography (HPLC)[7] This compound

can be analyzed using a reverse-phase (RP) HPLC method.

Column: Newcrom R1.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.

MS Compatibility: For applications compatible with mass spectrometry (MS), phosphoric acid

should be substituted with formic acid.

Applications: This method is scalable for preparative separation to isolate impurities and is

also suitable for pharmacokinetic studies.
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Safety and Handling
Understanding the hazard profile is essential for safe handling in a laboratory or manufacturing

setting.

Hazard Information Details

GHS Pictogram GHS07 (Irritant)[1]

Signal Word Warning[1][4]

Hazard Statements

H315: Causes skin irritation.[4]H319: Causes

serious eye irritation.[4]H335: May cause

respiratory irritation.[4]

Precautionary Statements

P261, P305+P351+P338 (Avoid breathing dust;

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing).[1]

Storage
Store in an inert atmosphere at room

temperature.[1][6]

WGK (Germany) 3 (highly hazardous to water)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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